Cas no 16709-25-4 (a-Methyl-L-tryptophan)

• Product Name: a-Methyl-L-tryptophan
• CAS No: 16709-25-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 138837
• Update Time: 2025-05-22

a-Methyl-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(1H-indol-3-yl)-2-methylpropanoic acid
• (S)-alpha-Methyltryptophan hemihydrate
• α-Methyl-L-tryptophan
• α-Methyl-L-tryptopha
• (2S)-2-amino-3-(1H-indol-3-yl)-2-methylpropanoic acid
• H-α-Me-L-Trp-OH
• a-Methyl-L-tryptophan

• Inchi： 1S/C12H14N2O2/c1-12(13,11(15)16)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,14H,6,13H2,1H3,(H,15,16)/t12-/m0/s1
• InChI Key： ZTTWHZHBPDYSQB-LBPRGKRZSA-N
• SMILES： OC([C@](C)(CC1=CNC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 218.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 168-172°C
• Stability/Shelf Life: Moisture Sensitive
• PSA: 79.11000
• LogP: 2.13100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on a-Methyl-L-tryptophan

Introduction to a-Methyl-L-Tryptophan (CAS No. 16709-25-4)

a-Methyl-L-Tryptophan, also known as CAS No. 16709-25-4, is a naturally occurring amino acid that has garnered significant attention in the fields of nutrition, pharmacology, and biochemistry. This compound is a derivative of tryptophan, one of the nine essential amino acids for humans, and is characterized by the presence of a methyl group attached to the alpha carbon. This structural modification imparts unique properties to a-Methyl-L-Tryptophan, making it a subject of interest in both basic and applied research.

The molecular structure of a-Methyl-L-Tryptophan consists of an alpha carbon bonded to a methyl group, an amino group, a carboxyl group, and an indole ring. This configuration not only influences its physical and chemical properties but also its biological activity. Recent studies have highlighted its potential role in various physiological processes, including neurotransmitter synthesis, energy metabolism, and immune function.

One of the most promising areas of research involving a-Methyl-L-Tryptophan is its impact on serotonin production. Serotonin, often referred to as the "feel-good" neurotransmitter, plays a crucial role in mood regulation, appetite control, and sleep patterns. Since tryptophan is a precursor to serotonin, the methylated form may offer enhanced bioavailability or utilization within the body. Emerging studies suggest that supplementation with a-Methyl-L-Tryptophan could potentially alleviate symptoms of depression and anxiety by modulating serotonin levels.

In addition to its role in neurotransmitter synthesis, a-Methyl-L-Tryptophan has been explored for its potential in energy metabolism. Tryptophan is known to be involved in the production of kynurenine, which is further metabolized into various intermediates that influence cellular energy production and oxidative stress responses. The methylated derivative may offer advantages in this pathway by enhancing metabolic efficiency or reducing oxidative damage.

Recent advancements in analytical techniques have enabled researchers to better understand the bioavailability and pharmacokinetics of a-Methyl-L-Tryptophan. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for optimizing dosage forms and delivery systems for potential therapeutic applications.

The application of a-Methyl-L-Tryptophan extends beyond human health; it has also been investigated for its role in animal nutrition and agriculture. For instance, studies have shown that dietary supplementation with this compound can improve growth performance and immune response in livestock. This underscores its versatility as a compound with applications across multiple disciplines.

From a synthetic perspective, the production of a-Methyl-L-Tryptophan involves intricate chemical processes that require precise control over stereochemistry and reaction conditions. Recent innovations in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for ensuring consistent biological activity.

In conclusion, a-Methyl-L-Tryptophan (CAS No. 16709-25-4) represents a fascinating molecule with diverse applications in health, nutrition, and biotechnology. As research continues to uncover its potential benefits and mechanisms of action, it is likely to play an increasingly important role in both preventive and therapeutic strategies.